Cas no 210644-62-5 ((Z)-Orantinib)
(Z) -orantinib ((z) -su6668) is a potent, selective, orally active and ATP competitive FLK ‐ 1 / KDR, PDGFR β And FGFR1 inhibitors with IC50 values of 2.1,0.008, and 1.2 µ m, respectively (Z) - orantinib is an effective antiangiogenic and antitumor agent, which can induce the regression of established tumors

(Z)-Orantinib structure
Product Name:(Z)-Orantinib
CAS No:210644-62-5
Molecular Formula:C18H18N2O3
Molecular Weight:310.3471
MDL:MFCD09743433
CID:820283
(Z)-Orantinib Properties
Names and Identifiers
-
- (Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
- (Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)-methyl)-1H-pyrrol-3-yl)propanoic acid
- 3-[2,4-dimethyl-5-(2-oxo-1,2-dihydroindol-3-ylidenemethyl)-1H-pyrrol-3-yl]propionic acid
- PDGFR Tyrosine Kinase Inhibitor VI, SU6668
- SU 6668
- SU-6668
- 1H-Pyrrole-3-propanoic acid, 5-((1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
- 1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
- 3-(2,4-Dimethyl-5-((2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-1H-pyrrol-3-yl)propionic acid
- 3-(2,4-Dimethyl-5-(2-oxo-1,2-dihydroindol-3-ylidenemethyl)-1H-pyrrol-3-yl)propionic acid
- Orantinib
- SU6668
- TSU 68
- TSU68
- 9RL37ZZ665
- 2,4-Dimethyl-5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-pyrrole-3-propanoic acid
- 3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
- Orantinibum
- 3-(2,4-dimethyl-5-{[(3Z)-2-oxo-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid
- 3-[2,4
- (Z)-Orantinib
-
- MDL: MFCD09743433
- InChIKey: NHFDRBXTEDBWCZ-ZROIWOOFSA-N
- Inchi: 1S/C18H18N2O3/c1-10-12(7-8-17(21)22)11(2)19-16(10)9-14-13-5-3-4-6-15(13)20-18(14)23/h3-6,9,19H,7-8H2,1-2H3,(H,20,23)(H,21,22)/b14-9-
- SMILES: O=C1/C(/C2=C([H])C([H])=C([H])C([H])=C2N1[H])=C(/[H])\C1=C(C([H])([H])[H])C(C([H])([H])C([H])([H])C(=O)O[H])=C(C([H])([H])[H])N1[H]
Computed Properties
- Exact Mass: 310.13184
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 310.132
- Heavy Atom Count: 23
- Complexity: 516
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 82.2
Experimental Properties
- PSA: 82.19
- Refractive Index: 1.674
- Boiling Point: 590.5°C at 760 mmHg
- Melting Point: 265-267 ºC
- Flash Point: 310.9°C
- Solubility: Almost insoluble (0.025 g/l) (25 º C),
- Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
(Z)-Orantinib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002LDE-25mg |
1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl- |
210644-62-5 | 97% | 25mg |
$194.00 | ||
A2B Chem LLC | AB20210-25mg |
3-(2,4-Dimethyl-5-{[(3Z)-2-oxo-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 97% | 25mg |
$8.00 | 2024-04-20 | |
Aaron | AR002LLQ-100mg |
1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl- |
210644-62-5 | 97% | 100mg |
$147.00 | ||
Ambeed | A146183-25mg |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 97% | 25mg |
$10.0 | 2024-07-28 | |
Chemenu | CM147636-1g |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)-methyl)-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 95%+ | 1g |
$491 | 2021-08-05 | |
ChemScence | CS-0102969-10mg |
(Z)-Orantinib |
210644-62-5 | 99.02% | 10mg |
$108.0 | 2022-04-27 | |
eNovation Chemicals LLC | D514541-50mg |
5-((Z)-1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid |
210644-62-5 | 95% | 50mg |
$380 | 2022-06-08 | |
MedChemExpress | HY-10517A-10mM*1mLinDMSO |
(Z)-Orantinib |
210644-62-5 | 99.02% | 10mM*1mLinDMSO |
¥286 | 2022-05-18 | |
TRC | D457088-5mg |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid (SU-6668) |
210644-62-5 | 5mg |
$115.00 | 2023-05-18 | ||
BAI LING WEI Technology Co., Ltd. | 237877-250mg |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 95% | 250mg |
¥ 4224 | 2022-04-26 |
(Z)-Orantinib Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:210644-62-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(Z)-Orantinib Related Literature
-
Kaiyong Tang,Jinwen Huang,Junfang Pan,Xuan Zhang,Wei Lu RSC Adv. 2015 5 19620
-
Taha M. A. Eldebss,Sobhi M. Gomha,Mohamed M. Abdulla,Reem K. Arafa Med. Chem. Commun. 2015 6 852
-
Bárbara V. Silva,Núbia M. Ribeiro,Maria D. Vargas,Maurício Lanznaster,José Walkimar de M. Carneiro,Renata Krogh,Adriano D. Andricopulo,Luiz C. Dias,Angelo C. Pinto Dalton Trans. 2010 39 7338
-
Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv. 2021 11 7839
-
Alexei N. Izmest’ev,Lada V. Anikina,Igor E. Zanin,Natalya G. Kolotyrkina,Ekaterina S. Izmalkova,Angelina N. Kravchenko,Galina A. Gazieva New J. Chem. 2022 46 11632
-
Semin Lee,Alan Brown,William Ross Pitt,Alicia Perez Higueruelo,Sungsam Gong,George Richard Bickerton,Adrian Schreyer,Duangrudee Tanramluk,Alison Baylay,Tom Leon Blundell Mol. BioSyst. 2009 5 1456
-
Shuai-Yu Wang,Li-Jun Wang,Bo Jiang,Ning Wu,Xiang-Qian Li,Jiao Luo,Bao-Cheng Wang,Ren-Shuai Zhang,Qi Xu,Da-Yong Shi RSC Adv. 2015 5 91795
-
Keunwan Park,Soyoung Lee,Hee-Sung Ahn,Dongsup Kim Mol. BioSyst. 2009 5 844
-
Saeid Kargozar,Francesco Baino,Sepideh Hamzehlou,Michael R. Hamblin,Masoud Mozafari Chem. Soc. Rev. 2020 49 5008
-
Varun,Sonam,Rita Kakkar Med. Chem. Commun. 2019 10 351
Recommended suppliers
Amadis Chemical Company Limited
(CAS:210644-62-5)(Z)-Orantinib

Purity:99%
Quantity:5g
Price($):364.0